3-(5-(4-fluorobenzyl)-1,3,4-oxadiazol-2-yl)-N-(3-methoxyphenyl)piperidine-1-carboxamide

• IUPAC Name: 3-[5-[(4-fluorophenyl)methyl]-1,3,4-oxadiazol-2-yl]-N-(3-methoxyphenyl)piperidine-1-carboxamide
• InChI: InChI=1S/C22H23FN4O3/c1-29-19-6-2-5-18(13-19)24-22(28)27-11-3-4-16(14-27)21-26-25-20(30-21)12-15-7-9-17(23)10-8-15/h2,5-10,13,16H,3-4,11-12,14H2,1H3,(H,24,28)
• InChI Key: YUTZJKCZAUZRJE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)NC(=O)N2CCCC(C2)C3=NN=C(O3)CC4=CC=C(C=C4)F
• Molecular Formula: C22H23FN4O3
• Molecular Weight: 410.4 g/mol

Description

3-(5-(4-fluorobenzyl)-1,3,4-oxadiazol-2-yl)-N-(3-methoxyphenyl)piperidine-1-carboxamide is a useful research compound. Its molecular formula is C22H23FN4O3 and its molecular weight is 410.449. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Research often focuses on the synthesis and characterization of novel compounds, including their molecular structure and physicochemical properties. For example, compounds with similar structural features have been synthesized through various chemical reactions and characterized using techniques like LCMS, NMR, IR, and X-ray diffraction. Such studies provide foundational knowledge for understanding the properties and potential applications of these compounds (C. Sanjeevarayappa et al., 2015).

Biological Evaluation

Compounds with a similar structural framework have been evaluated for their biological activities, including antimicrobial, antifungal, and anthelmintic activities. These studies aim to identify new therapeutic agents by exploring the biological effects of novel chemical entities. For instance, derivatives of 1,3,4-oxadiazole have been studied for their potential as antimicrobial agents, showing moderate to good activities against various bacterial and fungal strains (Rahul P. Jadhav et al., 2017).

Antipsychotic and Neurochemical Potential

Some research investigates the neurochemical potential of related compounds, examining their affinity for dopamine and serotonin receptors. This line of research is crucial for developing new treatments for psychiatric disorders, including schizophrenia and depression. For example, novel butyrophenones with affinity for multiple dopamine and serotonin receptors have been synthesized, offering insights into the design of new antipsychotic medications (E. Raviña et al., 2000).

Antidiabetic Screening

Compounds featuring the 1,3,4-oxadiazole moiety have been screened for antidiabetic properties, particularly through α-amylase inhibition assays. This research contributes to finding new treatments for diabetes by identifying compounds that can modulate metabolic enzymes (J. Lalpara et al., 2021).